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Compound of Interest

Compound Name:
4-Chloro-3-

(trifluoromethoxy)aniline

Cat. No.: B052540 Get Quote

Technical Data for Aniline Derivatives
Introduction
This document provides chemical data pertaining to a specific chloro-substituted aniline. Initial

searches for "4-Chloro-3-(trifluoromethoxy)aniline" did not yield readily available public data

for its molecular formula or weight, suggesting it is a less common compound. However,

extensive information is available for the closely related chemical, 4-Chloro-3-

(trifluoromethyl)aniline.

It is critical for researchers to note the distinction: the "trifluoromethoxy" group (-OCF₃) contains

an oxygen atom, whereas the "trifluoromethyl" group (-CF₃) does not. This structural difference

fundamentally changes the molecular formula and weight. This guide proceeds with the verified

data for 4-Chloro-3-(trifluoromethyl)aniline.

Core Chemical Properties
The molecular formula and weight are fundamental constants derived from the compound's

atomic composition. These values are essential for stoichiometric calculations in chemical

synthesis and for characterization via techniques such as mass spectrometry.

The quantitative data for 4-Chloro-3-(trifluoromethyl)aniline is summarized below.
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Property Value Citations

Chemical Name
4-Chloro-3-

(trifluoromethyl)aniline
[1][2][3]

Synonyms
5-Amino-2-

chlorobenzotrifluoride
[1]

CAS Number 320-51-4 [1][2][3]

Molecular Formula C₇H₅ClF₃N [1][2][3]

Molecular Weight 195.57 g/mol [1][2][3]

Methodologies for Structural Confirmation
While detailed experimental protocols for this specific compound are proprietary to

manufacturers, the determination of a compound's formula and molecular weight generally

relies on standard analytical chemistry techniques.

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. The molecule is ionized, and its mass-to-charge ratio is measured, providing

a highly accurate molecular weight that can be used to confirm the molecular formula.

Elemental Analysis: This method determines the mass percentages of each element

(Carbon, Hydrogen, Nitrogen, etc.) in a sample. The resulting percentage composition is

used to derive the empirical formula, which is then compared to the proposed molecular

formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed

information about the chemical structure, confirming the connectivity of atoms and the

presence of functional groups, which validates the overall molecular formula.

The logical workflow for identifying and confirming these chemical properties is illustrated in the

diagram below.
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Chemical Identity Confirmation Workflow
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4-Chloro-3-(trifluoromethyl)aniline
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Diagram of the workflow for confirming a chemical's identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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